Cas no 124345-16-0 (Heptane,4-(dimethoxymethyl)-)

• Product name: Heptane,4-(dimethoxymethyl)-
• CAS No: 124345-16-0
• MF: C₁₀H₂₂O₂
• MW: 174.280483722687
• CID: 215989
• PubChem ID: 130158

Heptane,4-(dimethoxymethyl)- Chemical and Physical Properties

Names and Identifiers

• Heptane,4-(dimethoxymethyl)-
• 2-propylpentanal dimethyl acetal
• 4-(dimethoxymethyl)heptane
• 1,1-Dimethoxy-2-propylpentane
• AKOS006273452
• 124345-16-0
• DTXSID10154280
• SCHEMBL17834246

• Inchi： InChI=1S/C10H22O2/c1-5-7-9(8-6-2)10(11-3)12-4/h9-10H,5-8H2,1-4H3
• InChI Key： WJZQRVYBJZHRLM-UHFFFAOYSA-N
• SMILES： CCCC(C(OC)OC)CCC

Computed Properties

• Exact Mass: 174.16206
• Monoisotopic Mass: 174.162
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 12
• Rotatable Bond Count: 7
• Complexity: 83.8
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: 3.2
• Topological Polar Surface Area: 18.5Ų

Experimental Properties

• Density: 0.841
• Boiling Point: 178.9°Cat760mmHg
• Flash Point: 36.7°C
• Refractive Index: 1.414
• PSA: 18.46